N-(2,4-difluorophenyl)-4-isobutylbenzenesulfonamide
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Overview
Description
N-(2,4-difluorophenyl)-4-isobutylbenzenesulfonamide, also known as DFB, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound belongs to the class of sulfonamides and is known for its ability to inhibit carbonic anhydrase IX (CA IX), which is overexpressed in many cancer types.
Mechanism of Action
N-(2,4-difluorophenyl)-4-isobutylbenzenesulfonamide binds to the active site of CA IX, which is located in the catalytic domain of the enzyme. This binding inhibits the catalytic activity of CA IX, which results in the reduction of extracellular acidification and subsequent inhibition of tumor growth and metastasis.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the growth and migration of cancer cells by reducing the acidification of the tumor microenvironment. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-(2,4-difluorophenyl)-4-isobutylbenzenesulfonamide in lab experiments is its selectivity for CA IX. This allows for the specific inhibition of CA IX without affecting other carbonic anhydrase isoforms. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the use of N-(2,4-difluorophenyl)-4-isobutylbenzenesulfonamide in scientific research. One potential direction is the development of this compound analogs with improved solubility and potency. Additionally, the combination of this compound with other cancer therapies, such as chemotherapy and immunotherapy, could be explored as a potential treatment strategy. Furthermore, the use of this compound as a diagnostic tool for the detection of CA IX overexpression in cancer could also be investigated.
Synthesis Methods
The synthesis of N-(2,4-difluorophenyl)-4-isobutylbenzenesulfonamide involves the reaction of 2,4-difluoroaniline with isobutylbenzenesulfonyl chloride. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is then purified by recrystallization to obtain pure this compound.
Scientific Research Applications
N-(2,4-difluorophenyl)-4-isobutylbenzenesulfonamide has been extensively used in scientific research due to its ability to selectively inhibit CA IX, which is overexpressed in many cancer types. CA IX is known to play a crucial role in the acidification of the tumor microenvironment, which promotes tumor growth and metastasis. Therefore, the inhibition of CA IX by this compound has been explored as a potential therapeutic strategy for cancer treatment.
Properties
IUPAC Name |
N-(2,4-difluorophenyl)-4-(2-methylpropyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17F2NO2S/c1-11(2)9-12-3-6-14(7-4-12)22(20,21)19-16-8-5-13(17)10-15(16)18/h3-8,10-11,19H,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCBISMVKMHHQML-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17F2NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.